Cas no 952233-33-9 ([2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride)

• Product Name: [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• CAS No: 952233-33-9
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• MDL: MFCD09864218
• CID: 4667050
• Update Time: 2025-05-25

[2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

• MDL： MFCD09864218
• Inchi： 1S/C6H11N3O.ClH/c1-2-5-8-6(3-4-7)10-9-5;/h2-4,7H2,1H3;1H
• InChI Key： BACFXSFINFCYLH-UHFFFAOYSA-N
• SMILES： C(C1ON=C(CC)N=1)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

Introduction to [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride (CAS No. 952233-33-9)

[2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 952233-33-9, belongs to a class of molecules known for their potential biological activity. The structure of this compound incorporates a 1,2,4-oxadiazole moiety, which is a heterocyclic ring system that has been widely studied for its pharmacological properties.

The 1,2,4-oxadiazole ring is known for its stability and ability to interact with various biological targets, making it a valuable scaffold in drug design. In particular, the ethylamine substituent and the hydrochloride salt form contribute to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. The presence of the 3-ethyl group further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

Recent research has highlighted the importance of oxadiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds containing the 1,2,4-oxadiazole core exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride makes it a promising candidate for further investigation in these areas.

In the realm of oncology research, the< strong>1,2,4-oxadiazole scaffold has been extensively explored due to its ability to inhibit key enzymes involved in tumor growth and progression. For instance, certain oxadiazole derivatives have shown efficacy in blocking tyrosine kinases, which are critical for signal transduction pathways that drive cancer cell proliferation. The ethylamine group in [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride may play a role in modulating these interactions, potentially leading to new treatment strategies.

The pharmacokinetic profile of [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is another area of interest. The hydrochloride salt form enhances the compound's water solubility, which is essential for formulation development and therapeutic delivery. Additionally, the ethylamine substituent can influence metabolic pathways, affecting how the compound is processed within the body. Understanding these pharmacokinetic properties is crucial for optimizing dosages and minimizing potential side effects.

In vitro studies have begun to unravel the mechanistic aspects of [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride's biological activity. Researchers have observed that this compound interacts with various protein targets, leading to modulation of cellular processes. For example, preliminary data suggest that it may interfere with pathways involved in inflammation and oxidative stress reduction. These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

The synthesis of [2-(3-ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-ethyl group and the formation of the hydrochloride salt are critical steps that must be optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

The potential applications of [2-(3-ethyl-1,2,4 oxadiazol 5 yl) ethyl]amine hydrochloride extend beyond oncology and inflammation research. Its unique structure suggests utility in other therapeutic areas as well. For instance， researchers are exploring its potential as an antimicrobial agent， given the increasing problem of antibiotic-resistant bacteria worldwide。 The oxadiazole core may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes， offering a novel approach to combat infections。

The development of new drugs often involves rigorous testing to evaluate safety and efficacy before clinical trials can begin。 Preclinical studies using [（（（[CAS No 95 22 33 - 33 - 9]